Cas no 1190017-40-3 (ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride)

• Product Name: ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
• CAS No: 1190017-40-3
• MF: C₂₀H₂₅ClN₂O₃S
• MW: 408.942103147507
• CID: 5869430
• PubChem ID: 44826382
• Update Time: 2025-10-29

ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-(benzoylamino)-4,5,6,7-tetrahydro-6-(1-methylethyl)-, ethyl ester, hydrochloride (1:1)
• ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
• 1190017-40-3
• AKOS026699939
• F0526-0004
• ethyl 2-benzamido-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
• ethyl 2-benzamido-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride

• Inchi： 1S/C20H24N2O3S.ClH/c1-4-25-20(24)17-15-10-11-22(13(2)3)12-16(15)26-19(17)21-18(23)14-8-6-5-7-9-14;/h5-9,13H,4,10-12H2,1-3H3,(H,21,23);1H
• InChI Key： LGAULQMWVRDBRS-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(C(C)C)CCC1=2)NC(C1C=CC=CC=1)=O)(=O)OCC.Cl

Computed Properties

• Exact Mass: 408.1274415g/mol
• Monoisotopic Mass: 408.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

Comprehensive Analysis of Ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate Hydrochloride (CAS 1190017-40-3)

The compound ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride (CAS 1190017-40-3) is a chemically synthesized derivative of the thieno[2,3-c]pyridine family, which has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzamido group, an isopropyl substituent, and an ethyl carboxylate moiety, all of which contribute to its potential biological activities. Researchers are particularly interested in its applications as a precursor or intermediate in drug discovery, especially in the development of targeted therapies for neurological and metabolic disorders.

In recent years, the demand for specialized heterocyclic compounds like ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride has surged due to their versatility in medicinal chemistry. The thienopyridine core is known for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold for designing novel therapeutics. For instance, similar structures have been explored for their potential in treating conditions such as inflammation, diabetes, and even certain types of cancer. This has led to increased searches for "thienopyridine derivatives in drug development" and "CAS 1190017-40-3 applications" across scientific databases and AI-driven research platforms.

The synthesis of ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride typically involves multi-step organic reactions, including condensation, cyclization, and salt formation. Its hydrochloride form enhances solubility, which is critical for bioavailability studies in preclinical research. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing trend of "quality control in pharmaceutical intermediates," a topic frequently queried by industry professionals.

From a commercial perspective, CAS 1190017-40-3 is often sourced by contract research organizations (CROs) and academic labs investigating small-molecule inhibitors or kinase modulators. The rise of personalized medicine and AI-assisted drug design has further amplified interest in such compounds. Online forums and search analytics reveal recurring questions like "how to optimize thienopyridine synthesis" and "ethyl carboxylate derivatives in CNS research," underscoring the compound's relevance in cutting-edge science.

In summary, ethyl 2-benzamido-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride represents a promising candidate for further exploration in drug discovery. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas addressing unmet medical needs. As the scientific community continues to prioritize heterocyclic chemistry and targeted drug delivery, compounds like this will remain at the forefront of innovation.